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Compound of Interest

Compound Name: 4-tert-Butyl-benzamidine

Cat. No.: B144570 Get Quote

Technical Support Center: Benzamidine
Sepharose Chromatography
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers resolve issues with non-specific binding to benzamidine sepharose

columns.

Troubleshooting Guide: Resolving Non-Specific
Binding
Non-specific binding of contaminating proteins to the benzamidine sepharose matrix is a

common issue that can lead to impure protein preparations. This guide provides a systematic

approach to diagnose and resolve this problem.

Problem: Low purity of the eluted target protein due to contaminants.
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Optimized Washing Protocol

Load Sample

Wash 1: Binding Buffer
(5 column volumes)

Wash 2: Binding Buffer +
0.5 M NaCl

(5-10 column volumes)

Wash 3: Binding Buffer +
0.1% Tween 20

(5-10 column volumes)

Elute Target Protein
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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